Cas no 3484-90-0 (3-ethyl-1,3-thiazolidine-2-thione)
3484-90-0 structure
Product Name:3-ethyl-1,3-thiazolidine-2-thione
3-ethyl-1,3-thiazolidine-2-thione Chemical and Physical Properties
Names and Identifiers
-
- 3-ethyl-1,3-thiazolidine-2-thione
- 3-ethyl-2-thiazolidinethione
- 3-Ethylthiazolidin-2-thion
- 3-ethyl-thiazolidine-2-thione
- AC1L5I4C
- AG-K-68507
- AR-1F3030
- CTK4H3152
- N-Aethylthiazolin-2-thion
- NSC122618
-
- Inchi: 1S/C5H9NS2/c1-2-6-3-4-8-5(6)7/h2-4H2,1H3
- InChI Key: GJLYXIHUCPAYSZ-UHFFFAOYSA-N
- SMILES: S1C(N(CC)CC1)=S
Computed Properties
- Exact Mass: 147.01777
- Monoisotopic Mass: 147.01764164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 60.6Ų
Experimental Properties
- PSA: 3.24
- LogP: 1.27790
3-ethyl-1,3-thiazolidine-2-thione Related Literature
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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